2,2,6,6-Tetramethylpiperidin-4-one hydrochloride

• IUPAC Name: 2,2,6,6-tetramethylpiperidin-4-one;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c1-8(2)5-7(11)6-9(3,4)10-8;/h10H,5-6H2,1-4H3;1H
• InChI Key: ZXNWYMNKYXUZGM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)CC(N1)(C)C)C.Cl
• Molecular Formula: C9H18ClNO
• Related CAS: 826-36-8 (Parent)
• DSSTOX Substance ID: DTXSID9067803
• Molecular Weight: 191.70 g/mol
• Physical Description: White crystalline solid; [Sigma-Aldrich MSDS]
• CAS RN: 33973-59-0

Description

2,2,6,6-Tetramethylpiperidin-4-one hydrochloride, also known as Triacetonamine hydrochloride, is a natural alkaloid found in herbs of Salsola tetrandra. It is used as a reagent in the micromixer for introducing discrete sample pulses into the miniaturised-SYNthesis and Total Analysis System (πSYNTAS).

Synthesis Analysis

The synthesis of 2,2,6,6-Tetramethylpiperidin-4-one derivatives generally starts with acetone, phorone, piperidine N-oxides, piperidine alcohols, and 4-dimethylamine piperidine derivatives. It can be used as a reactant to synthesize allylated tertiary amines via allylic amination of allylic chlorides, hydroxylamines via oxidation in the presence of oxone as an oxidant.

Molecular Structure Analysis

The molecular formula of this compound is C9H17NO. It has a molecular weight of 155.2374. The structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

This compound reacts via three functional groups including carbonyl, methylenes adjacent to the carbonyl group, and NH. It can be used to prepare metallo-amide bases and selective generation of silylketene acetals.

Physical And Chemical Properties Analysis

This compound is a white to slightly beige crystalline powder. It has a density of 0.882 g/cm3, a flash point of 73.2°C, a boiling point of 205.6°C, and a melting point of 58–62°C.

Scientific Research Applications

1. Synthesis and Investigation of Ionic Liquids

2,2,6,6-Tetramethylpiperidin-4-one hydrochloride derivatives are used in synthesizing various nitroxides like potassium 4-sulfonatooxy-2,2,6,6-tetramethylpiperidine-1-yloxyl. These compounds can act as spin probes to investigate the properties of ionic liquids at the molecular level (Strehmel, Rexhausen, & Strauch, 2008).

2. Studies of Biological Membranes

This compound has been employed as a 'spin label' in exploring the structure of biological membranes, particularly in nerve and muscle cells. The spin label gives a distinct resonance spectrum, offering insights into the low-viscosity, liquid-like hydrophobic regions of these membranes (Hubbell & McConnell, 1968).

3. Material Science and Biochemistry

The nitroxide spin-labeled version of this compound has shown effectiveness as a β-turn and 310/α-helix inducer in peptides. It is also utilized as a rigid electron spin resonance probe and a fluorescence quencher, providing valuable tools in material science and biochemistry (Toniolo, Crisma, & Formaggio, 1998).

4. Redox Reactions and Structural Analysis

Research into the redox derivatives of this compound reveals insights into the geometrical and structural changes during oxidation processes. This information is vital for understanding redox reactions involving these compounds (Sen', Shilov, & Golubev, 2014).

5. Catalytic and Electrochemical Studies

This compound has shown catalytic electroactivity in the homogeneous oxidation of hydroxylamine. Its properties and potential applications in electrocatalysis have been extensively studied, enhancing our understanding of electrochemical processes (Xia & Li, 1998).

6. N-Alkylation in Organic Chemistry

N-alkyl-(2,2,6,6)-tetramethylpiperidin-4-ol compounds have been synthesized using this compound, demonstrating its utility in organic chemistry for producing a variety of derivatives (Membrat et al., 2019).

7. UV-Absorbers in Polymer Degradation and Stability

Derivatives of 2,2,6,6-tetramethylpiperidine are utilized in creating UV-absorbers for polymers. These compounds help in stabilizing polymers against UV light-induced degradation (Zakrzewski & Szymanowski, 2000).

Mechanism of Action

Mode of Action

The compound is a hindered secondary amine . It can be used to synthesize allylated tertiary amines via allylic amination of allylic chlorides . It can also be used to synthesize hydroxylamines via oxidation in the presence of oxone as an oxidant .

Biochemical Pathways

The compound is involved in the synthesis of allylated tertiary amines and hydroxylamines

Pharmacokinetics

Its solubility in water and alcohol suggests that it may have good bioavailability.

Result of Action

It is used in the synthesis of various organic compounds, including some antibiotics, disinfectants, and pesticides .

Action Environment

The compound is stable at room temperature and soluble in water and alcohol, but less soluble in some organic solvents . These properties suggest that the compound’s action, efficacy, and stability could be influenced by environmental factors such as temperature and the presence of water or alcohol.

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage. It is also classified as Acute Tox. 4 Oral according to GHS07.

Synthesis routes and methods

Procedure details

A mixture of 83 g of acetonine, 167 g of acetone, 17 g of water and 4.2 g of N,N'-dimethylhydrazine dihydrochloride was reacted at 50°-55° C. for 15 hours and then stripped under reduced pressure, followed by addition of acetone to the light-red residue and hydrogen chloride gas to pH=7. The crystals precipitated were filtered, washed with acetone, and dried to give 72.2 g of triacetonamine hydrochloride.